Cas no 1889444-99-8 (Carbamic acid, N-(2-cyclopentyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(2-cyclopentyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester
• CAS No: 1889444-99-8
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5292454
• Update Time: 2025-05-30

Carbamic acid, N-(2-cyclopentyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-cyclopentyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14(4)9-11(15)10-7-5-6-8-10/h10H,5-9H2,1-4H3
• InChI Key： CANHHSXXGGTKGC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC(C1CCCC1)=O)C

Additional information on Carbamic acid, N-(2-cyclopentyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester

Carbamic Acid, N-(2-Cyclopentyl-2-Oxoethyl)-N-Methyl-, 1,1-Dimethylethyl Ester

Carbamic acid, N-(2-cyclopentyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester (CAS No. 1889444-99-8) is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a cyclopentyl group, a methyl substituent, and an ester functional group. The molecule's structure plays a pivotal role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This property makes it particularly valuable in the formulation of poorly water-soluble pharmaceuticals.

In addition to its pharmaceutical applications, this compound has shown promise in agricultural chemistry. Its ability to interact with specific enzymes involved in plant growth regulation has led to investigations into its use as a plant growth regulator. Field trials have demonstrated that it can enhance crop yields under certain conditions, making it a potential candidate for sustainable agricultural practices.

The synthesis of carbamic acid, N-(2-cyclopentyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester involves multi-step organic reactions, including nucleophilic acyl substitution and esterification processes. The optimization of these reactions has been a focus of recent research efforts to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic systems have been employed to streamline the production process.

From an environmental perspective, the biodegradability of this compound has been assessed under various conditions. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential impact on aquatic ecosystems. This finding is significant for industries seeking eco-friendly alternatives for their chemical formulations.

Moreover, computational chemistry methods have been utilized to predict the compound's interactions with biological targets. Molecular docking studies have revealed potential binding sites on key enzymes, suggesting its role in enzyme inhibition or modulation. These insights are crucial for designing targeted therapies or agrochemicals with improved efficacy.

In conclusion, carbamic acid, N-(2-cyclopentyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester (CAS No. 1889444-99-8) is a versatile compound with multifaceted applications across various scientific domains. Its unique chemical properties and promising research outcomes underscore its potential as a valuable tool in drug development and agricultural innovation.